Cas no 10557-73-0 (4-Bromo-5-phenylisoxazole)

4-Bromo-5-phenylisoxazole is a halogenated isoxazole derivative with significant utility in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The phenyl group contributes to structural diversity, facilitating applications in medicinal chemistry for the development of bioactive compounds. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and high purity make it suitable for precise synthetic applications, particularly in the design of novel isoxazole-based therapeutics or agrochemicals.

4-Bromo-5-phenylisoxazole structure

Product Name:4-Bromo-5-phenylisoxazole

CAS No:10557-73-0

MF:C₉H₆BrNO

MW:224.054041385651

CID:1156028

PubChem ID:14361579

Update Time:2025-10-28

4-Bromo-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

- Isoxazole, 4-bromo-5-phenyl-
- 4-bromo-5-phenyl-1,2-oxazole
- 10557-73-0
- DTXSID60559367
- 4-Bromo-5-phenylisoxazole, AldrichCPR
- 4-bromo-5-phenylisoxazole
- 4-Bromo-5-phenylisoxazole
- Inchi： 1S/C9H6BrNO/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h1-6H
- InChI Key： OPNQYKVNIGKUAF-UHFFFAOYSA-N
- SMILES： BrC1C=NOC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 222.96328
Monoisotopic Mass: 222.96328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

4-Bromo-5-phenylisoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B998275-10mg	4-Bromo-5-phenylisoxazole	10557-73-0	10mg	$ 58.00	2023-04-18
TRC	B998275-50mg	4-Bromo-5-phenylisoxazole	10557-73-0	50mg	$ 213.00	2023-04-18
TRC	B998275-100mg	4-Bromo-5-phenylisoxazole	10557-73-0	100mg	$ 316.00	2023-04-18
TRC	B998275-25mg	4-Bromo-5-phenylisoxazole	10557-73-0	25mg	$ 1349.00	2023-04-18